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Get Quote

Core Characteristics of WHI-P154

The table below summarizes the key biochemical targets and properties of WHI-P154 for a quick overview.

Property Description

Molecular Weight 376.2 g/mol [1]

Chemical Formula C₁₆H₁₄BrN₃O₃ [1]

CAS No. 211555-04-3 [1]

Primary Targets JAK3, EGFR, VEGFR, Src, Abl, MAPK, PI3K [2] [1]

Main Research
Applications

Reversing cancer multidrug resistance, immunology/inflammation research,

neural stem cell differentiation studies [2] [3] [4]

Key Mechanisms & Quantitative Profiling

WHI-P154's primary mechanism involves inhibiting specific kinase pathways. The diagram below illustrates

its main targets and downstream effects.
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WHI-P154 inhibits multiple kinases and downstream pathways.

The potency of WHI-P154 against its various kinase targets is quantified in the following table.

Target Reported IC₅₀ / Inhibition Experimental Context

JAK3 1.8 μM [1] In vitro kinase assay

EGFR 4 nM [1] In vitro kinase assay

VEGFR 100 nM [1] In vitro kinase assay

Src 100 nM [1] In vitro kinase assay

ABCG2 Transport Significant reversal at < 10 μM [2] ATPase assay in membrane

vesicles

Cytotoxicity
(Glioblastoma)

IC₅₀ ~ 813 nM (when conjugated to

EGF) [1]

MTT assay in U373 and U87 cell

lines
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Target Reported IC₅₀ / Inhibition Experimental Context

iNOS/NO Production Inhibition from 3-30 μM [5] LPS-induced macrophages

Detailed Experimental Protocols

To facilitate your research, here are detailed methodologies for key experiments cited in the literature.

1. Cytotoxicity Assay (MTT Assay) This protocol is commonly used to determine cell viability and the IC₅₀

of WHI-P154 [2] [1].

Cell Seeding: Seed cells (e.g., U87 glioblastoma lines) into a 96-well plate at a density of 2.5 × 10⁴
cells/well and incubate for 36 hours at 37°C [1].

Drug Treatment: Replace the medium with fresh medium containing WHI-P154 across a
concentration range (e.g., 0.1 μM to 250 μM). Use triplicate wells for each concentration [1].

Incubation: Incubate the plates for 24-36 hours at 37°C in a humidified 5% CO₂ atmosphere [1].
Viability Measurement: Add MTT reagent to each well for a final concentration of 0.5 mg/mL.

Incubate for 4 hours at 37°C. Solubilize the formed formazan crystals overnight at 37°C in a solution
of 10% SDS in 0.01 M HCl. Measure the absorbance at 570 nm using a microplate reader [1].

Analysis: Calculate the percentage of cell survival and determine the IC₅₀ values.

2. Intracellular Drug Accumulation Assay This method is used to study the reversal of ABCG2-mediated

drug efflux [2].

Cell Preparation: Use parental and ABCG2-overexpressing cells (e.g., H460 and H460/MX20).

Drug Accumulation: Incubate cells with a substrate chemotherapeutic drug like [³H]-mitoxantrone in
the presence or absence of WHI-P154 (e.g., 4 μM) for a set time [2].

Measurement: After incubation, wash the cells with cold PBS to stop the reaction and remove
extracellular drug. Measure the intracellular radioactivity using a scintillation counter [2].

Interpretation: A significant increase in intracellular radioactivity in the resistant cells treated with
WHI-P154 indicates successful inhibition of the ABCG2 efflux pump [2].

3. In Vivo Efficacy Study (Xenograft Model) This protocol assesses the anti-tumor effect of WHI-P154 in

an animal model [1].

Animal and Model: Use a SCID mouse xenograft model of human glioblastoma (e.g., implanted with
U737 cells) [1].
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Dosing and Administration: Administer WHI-P154 intraperitoneally (i.p.) at doses of 0.5 mg/kg or 1

mg/kg daily for 10 consecutive days. For better solubility in vivo, formulations like 30% propylene
glycol, 5% Tween 80, and 65% D5W can be used [1].

Evaluation: Monitor tumor volume and tumor-free survival. Compare these metrics between the
treatment and control groups [1].

Research Applications & Key Findings

The diverse research applications of WHI-P154 are summarized in the table below.

Research Area Key Findings / Effects

Cancer & Multidrug
Resistance

Reverses ABCG2-mediated multidrug resistance by directly inhibiting efflux,

increasing intracellular chemo drug accumulation [2].

Immunology &
Inflammation

Inhibits LPS-induced iNOS expression and NO production in macrophages;

slightly reduces TNF-α at high doses; no effect on COX-2 [5].

Neuroscience Promotes neuronal/oligodendrocyte differentiation but blocks astrocyte

differentiation in neural precursor cells; prevents PDGF-induced neurite
outgrowth [3] [4].

Important Research Considerations

Specificity Warning: While initially described as a JAK3 inhibitor, WHI-P154 is not selective for

JAK3. It is a potent nanomolar-range inhibitor of EGFR and other kinases. Data interpretation should
account for this multi-kinase activity [4] [1].

Solubility & Formulation: WHI-P154 is highly soluble in DMSO (75 mg/mL) but insoluble in water or
ethanol [1]. For in vivo studies, use recommended formulations like 30% propylene glycol, 5% Tween

80, and 65% D5W to ensure proper delivery [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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